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Compound of Interest

Compound Name: MBX2329

Cat. No.: B10829415

Abstract

This document provides detailed methodologies for the assessment of MBX2329, a novel small
molecule inhibitor of influenza A virus entry. MBX2329 targets the viral hemagglutinin (HA)
protein, binding to the conserved stem region to prevent the low pH-induced conformational
changes necessary for membrane fusion.[1][2][3][4] The protocols herein describe the use of
Madin-Darby Canine Kidney (MDCK) cells for antiviral and cytotoxicity assays, and Human
Embryonic Kidney 293T (293T) cells for cytotoxicity and pseudotype virus production.[1] These
application notes are intended for researchers, scientists, and drug development professionals
engaged in the characterization of antiviral compounds.

Quantitative Data Summary

The following table summarizes the key in vitro pharmacological data for MBX2329.
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Parameter

Cell Line | System

Value

Reference

Antiviral Activity (ICso)

vs. Influenza
A/PR/8/34 (H1N1)

MDCK Cells

Dose-dependent

inhibition observed

[1]

vs. Oseltamivir-
resistant HIN1

MDCK Cells

Dose-dependent

inhibition observed

[1]

Mechanism of Action

Hemolysis Inhibition
(ICs0)

Chicken Red Blood
Cells

2.1 uM

[2]

52% + 11% signal

HA Binding ) ) )
N Recombinant H5 HA reduction with MAb [1]
Competition
C179
Cytotoxicity (CCso)
General Cytotoxicity MDCK Cells >100 uM [1]
General Cytotoxicity 293T Cells >100 pM [1]

Signaling and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action of MBX2329 and the workflows for
key experimental protocols.
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Influenza Virus Entry and Inhibition by MBX2329
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Caption: Mechanism of MBX2329 action on the influenza virus entry pathway.
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Workflow: Antiviral Activity Assay
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Caption: Experimental workflow for assessing the antiviral activity of MBX2329.
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Workflow: Hemolysis Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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